Ethyl (2-Amino-6-chloro-3-pyridyl)(methyl)carbamate

• Molecular Formula: C9H12ClN3O2
• Molecular Weight: 229.66 g/mol
• IUPAC Name: ethyl N-(2-amino-6-chloropyridin-3-yl)-N-methylcarbamate
• InChI: InChI=1S/C9H12ClN3O2/c1-3-15-9(14)13(2)6-4-5-7(10)12-8(6)11/h4-5H,3H2,1-2H3,(H2,11,12)
• InChI Key: BQNBGRDPHWYUBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N(C)C1=C(N=C(C=C1)Cl)N

Description

Ethyl (2-Amino-6-chloro-3-pyridyl)(methyl)carbamate is a chemical compound that belongs to the class of carbamates It is characterized by the presence of an ethyl group, an amino group, a chloro group, and a pyridyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl (2-Amino-6-chloro-3-pyridyl)(methyl)carbamate can be achieved through several methods. One common approach involves the reaction of 2-amino-6-chloro-3-pyridine with methyl isocyanate in the presence of a suitable catalyst. The reaction is typically carried out under controlled temperature and pressure conditions to ensure high yield and purity of the product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow systems. The use of automated systems allows for precise control of reaction parameters, leading to consistent product quality. Additionally, the implementation of green chemistry principles, such as the use of non-toxic solvents and energy-efficient processes, can enhance the sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

Ethyl (2-Amino-6-chloro-3-pyridyl)(methyl)carbamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

Ethyl (2-Amino-6-chloro-3-pyridyl)(methyl)carbamate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of Ethyl (2-Amino-6-chloro-3-pyridyl)(methyl)carbamate involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• Methyl (2-Amino-6-chloro-3-pyridyl)(methyl)carbamate
• Ethyl (2-Amino-6-chloro-3-pyridyl)(ethyl)carbamate
• Ethyl (2-Amino-6-chloro-3-pyridyl)(methyl)urea

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.